Cas no 2137581-76-9 (2,5-bis(propan-2-yl)-1H-pyrrole-3-carboxylic acid)

• Product Name: 2,5-bis(propan-2-yl)-1H-pyrrole-3-carboxylic acid
• CAS No: 2137581-76-9
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 4639885
• Update Time: 2025-10-29

2,5-bis(propan-2-yl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(propan-2-yl)-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C11H17NO2/c1-6(2)9-5-8(11(13)14)10(12-9)7(3)4/h5-7,12H,1-4H3,(H,13,14)
• InChI Key： QHUDEYQWJJPECU-UHFFFAOYSA-N
• SMILES： N1C(C(C)C)=CC(C(O)=O)=C1C(C)C

Additional information on 2,5-bis(propan-2-yl)-1H-pyrrole-3-carboxylic acid

2,5-bis(propan-2-yl)-1H-pyrrole-3-carboxylic acid (CAS No. 2137581-76-9): A Comprehensive Overview

2,5-bis(propan-2-yl)-1H-pyrrole-3-carboxylic acid (CAS No. 2137581-76-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2,5-bis(propan-2-yl)-1H-pyrrole-3-carboxylic acid make it a promising candidate for various pharmacological studies.

The chemical structure of 2,5-bis(propan-2-yl)-1H-pyrrole-3-carboxylic acid consists of a pyrrole ring substituted with two isopropyl groups at the 2 and 5 positions, and a carboxylic acid group at the 3 position. This configuration imparts specific physical and chemical properties to the molecule, which are crucial for its biological activity. The isopropyl substituents enhance the lipophilicity of the compound, facilitating its cellular uptake and distribution, while the carboxylic acid group provides a functional handle for further chemical modifications and conjugations.

Recent studies have highlighted the potential of 2,5-bis(propan-2-yl)-1H-pyrrole-3-carboxylic acid in various therapeutic areas. One notable application is in the field of anti-inflammatory agents. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2,5-bis(propan-2-yl)-1H-pyrrole-3-carboxylic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, 2,5-bis(propan-2-yl)-1H-pyrrole-3-carboxylic acid has also been investigated for its potential as an antioxidant. Oxidative stress is a key factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can effectively scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This antioxidant property makes 2,5-bis(propan-2-yl)-1H-pyrrole-3-carboxylic acid a promising candidate for the treatment of conditions associated with oxidative stress.

The pharmacokinetic profile of 2,5-bis(propan-2-yl)-1H-pyrrole-3-carboxylic acid has been studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound has good solubility and stability under physiological conditions. It also exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its therapeutic efficacy. These characteristics make it an attractive candidate for further preclinical and clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,5-bis(propan-2-yl)-1H-pyrrole-3-carboxylic acid. Preliminary results from phase I trials have shown that the compound is well-tolerated by human subjects with minimal adverse effects. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential in specific disease indications.

In conclusion, 2,5-bis(propan-2-yl)-1H-pyrrole-3-carboxylic acid (CAS No. 2137581-76-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of anti-inflammatory agents and antioxidants. Ongoing studies and clinical trials will provide more insights into its full therapeutic potential.